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Compound of Interest

1,3-dimethyl-1H-pyrazolo[3,4-
Compound Name:

bjpyridine
CAS No.: 116834-97-0
Cat. No.: B039995

Get Quote

Executive Summary

The 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine core is a "privileged structure" in drug discovery
—a molecular framework capable of providing high-affinity ligands for diverse biological targets.
Functioning primarily as a purine bioisostere, this scaffold is critical in the design of ATP-
competitive inhibitors for kinases (e.g., TBK1, TRK, CDK) and phosphodiesterases (PDE4).

Its pharmacological value stems from its rigid bicyclic aromatic system, which mimics the
adenine ring of ATP. The 1,3-dimethyl substitution pattern locks the pyrazole ring in a specific
steric conformation, optimizing hydrophobic interactions within the enzyme binding pocket while
positioning the pyridine nitrogen (N7) to act as a crucial hydrogen bond acceptor.

Chemical Identity & Structural Biology[1]
Core Architecture

The scaffold consists of a pyrazole ring fused to a pyridine ring.[1] The "1,3-dimethyl"
designation refers to methyl groups at the N1 and C3 positions, which are critical for solubility
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and governing the vector of substituents at the C4 position.

Property Value

IUPAC Name 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Molecular Formula CsHoNs

Key Isomer [3,4-b] fusion (distinct from [4,3-b] or [1,5-a])

) Electron-deficient pyridine; Electron-rich
Electronic Character
pyrazole

Binding Role ATP-mimetic (Hinge Binder)

Binding Mode Analysis

In kinase active sites, the scaffold typically adopts a "Type I" binding mode:

¢ Hinge Region Interaction: The pyridine nitrogen (N7) often serves as an H-bond acceptor for
the backbone amide of the kinase hinge region (e.g., Glu, Met residues).

e Hydrophobic Pocket: The C3-methyl group occupies the small hydrophobic "gatekeeper"
pocket, often dictating selectivity against kinases with bulky gatekeeper residues.

¢ Solvent Front: Substituents at C4 or C6 extend into the solvent-exposed region, allowing for
solubilizing groups (e.g., morpholine, piperazine) to improve pharmacokinetics.

Mechanism of Action (MoA)
Primary MoA: ATP-Competitive Kinase Inhibition

The molecule functions by competing with Adenosine Triphosphate (ATP) for the catalytic cleft
of protein kinases. By occupying the adenine-binding pocket, it prevents the transfer of the

-phosphate to the substrate, thereby silencing downstream signaling cascades.

Case Study: TBK1 Inhibition (Immuno-Oncology)

Derivatives of this scaffold (e.g., Compound 15y) are potent inhibitors of TANK-binding kinase 1
(TBK1).[2]
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o Target: TBK1 (Serine/threonine kinase).[2]
o Pathway: cGAS-STING and NF-
B signaling.[3]

» Effect: Inhibition prevents IRF3 phosphorylation, modulating the interferon response in
autoimmune diseases and cancer.

Secondary MoA: Phosphodiesterase (PDE) Inhibition

Certain 4-amino or 4-oxo derivatives act as PDE4 inhibitors. The planar pyrazolopyridine core
mimics the guanine/adenine base of cCAMP/cGMP, blocking the catalytic site and preventing the
hydrolysis of cyclic nucleotides. This leads to elevated intracellular cAMP levels and anti-
inflammatory effects.

Signaling Pathway Visualization

The following diagram illustrates the interference of a 1,3-dimethyl-1H-pyrazolo[3,4-
b]pyridine derivative within the TBK1/NF-

B pathway.
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Figure 1: Mechanism of Action in the TBK1 signaling cascade.[4] The inhibitor blocks the
phosphorylation step, halting cytokine production.

Pharmacology & Structure-Activity Relationship
(SAR)[3]

Modifications to the 1,3-dimethyl core drastically alter selectivity. The table below summarizes
key SAR trends based on recent literature.
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Position Modification Effect on Activity Target Class
Maintains core
N1 Methyl (Fixed) planarity; prevents General
tautomeric shifts.[3]
Optimizes Van der
) Waals contact with )
C3 Methyl (Fixed) ) Kinases
gatekeeper residues.
[3]
Critical for potency.
Interaction with the
C4 Aryl / Heteroaryl ] TBK1/TRK
hydrophobic back-
pocket.[3]
Shifts activity toward
PDE inhibition or
C4 Amino / Alkoxy » PDE4 / GPCR
specific GPCRs (e.g.,
5-HT6).[3]
Improves ADME
C6 Solubilizing Group (Solubility/Permeabilit ~ All
y)-
Quantitative Data (Select Derivatives):
e TBK1 Inhibitor (Cmpd 15y): IC
= 0.2 nM[3][2]
e TRK Inhibitor (Cmpd 5): IC
(TRKA) =12 nM[3]
e PDE4 Inhibitor: IC
range = 10-100 nM[3]
Experimental Protocols
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Synthesis of the Core Scaffold

This protocol describes the synthesis of the intermediate 5-amino-1,3-dimethylpyrazole, the
precursor to the fused ring system.

Reagents: Methylhydrazine, 3-aminocrotononitrile, Ethanol, HCI. Workflow:

Condensation: Dissolve 3-aminocrotononitrile (1.0 eq) in ethanol.
» Addition: Add methylhydrazine (1.1 eq) dropwise at 0°C.
o Reflux: Heat to reflux for 4—6 hours. Monitor by TLC (5% MeOH in DCM).

e Cyclization (Fusion): React the resulting 5-aminopyrazole with a 1,3-dicarbonyl equivalent
(e.g., ethyl acetoacetate) in acetic acid at 100°C to close the pyridine ring.

 Purification: Recrystallize from ethanol/water to yield 1,3-dimethyl-1H-pyrazolo[3,4-
b]pyridine derivatives.

In Vitro Kinase Assay (TR-FRET)

To validate the MoA, use a Time-Resolved Fluorescence Resonance Energy Transfer (TR-
FRET) assay.

Materials:

Recombinant Kinase (e.g., TBK1 or TRKA).

Fluorescein-labeled peptide substrate.[3]

ATP (at

concentration).

Test Compound (1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine derivative).[5][6][7][8][9]
Step-by-Step:

e Preparation: Dilute compounds in DMSO (10-point dose response).
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 Incubation: Mix kinase, substrate, and compound in reaction buffer (50 mM HEPES pH 7.5,
10 mM MgClz, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 mins.

¢ Initiation: Add ATP to start the reaction. Incubate for 60 mins at RT.

o Detection: Add EDTA (to stop reaction) and Terbium-labeled antibody (binds phosphorylated
product).

e Readout: Measure TR-FRET signal (Ex: 340 nm, Em: 495/520 nm).
e Analysis: Calculate IC
using a 4-parameter logistic fit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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